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Compound of Interest

Compound Name: 12-Pentacosanone

Cat. No.: B13425566 Get Quote

Essential Safety and Handling Guide for 12-
Pentacosanone
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 12-Pentacosanone in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe and compliant

handling of this chemical.

Physicochemical and Hazard Data
12-Pentacosanone is a solid, white crystalline powder.[1][2] Based on available Safety Data

Sheets (SDS), it is not classified as a hazardous substance or mixture.[3] However, standard

laboratory precautions should always be observed to minimize exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b13425566?utm_src=pdf-interest
https://www.benchchem.com/product/b13425566?utm_src=pdf-body
https://www.benchchem.com/product/b13425566?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AA3088003&productDescription=N-PENTACOSANE%2C+97%2B%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/P0139_EU_6N.pdf
https://www.sigmaaldrich.com/SG/en/sds/aldrich/286931
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13425566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Physical State Solid, Crystalline Powder [1][2]

Appearance White

Melting Point 53 - 56 °C (127.4 - 132.8 °F)

Flash Point > 110 °C (> 230 °F)

Solubility No information available

Stability Stable under normal conditions

Personal Protective Equipment (PPE)
A risk assessment should be conducted prior to handling, but the following PPE is generally

recommended to prevent skin and eye contact and inhalation of dust.

PPE Category Item Specification Rationale

Hand Protection
Chemical-resistant

gloves (e.g., Nitrile)

Inspected before use

and disposed of

properly.

To prevent skin

contact.

Eye Protection

Safety glasses with

side-shields or

goggles

Conforming to OSHA

29 CFR 1910.133 or

European Standard

EN166.

To protect eyes from

dust particles.

Skin and Body

Protection
Laboratory coat Standard lab coat.

To protect skin and

clothing from spills.

Respiratory Protection
NIOSH-approved

respirator

Required when dusts

are generated.

To prevent inhalation

of airborne particles.

Handling and Storage Protocol
Engineering Controls:

Work in a well-ventilated area.
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Use a local exhaust ventilation system if dust is likely to be generated.

Ensure eyewash stations and safety showers are readily accessible.

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Inspect gloves

for any signs of damage.

Weighing and Transfer:

Handle in a chemical fume hood or on a bench with local exhaust ventilation to minimize

dust generation.

Use a spatula or other appropriate tool for transferring the solid. Avoid scooping in a

manner that creates airborne dust.

If there is a risk of dust formation, use a balance with a draft shield.

In Solution: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

General Precautions:

Avoid contact with skin and eyes.

Do not breathe dust.

Wash hands thoroughly after handling.

Storage:

Keep the container tightly closed.

Store in a dry, cool, and well-ventilated place.

Incompatible Materials: Avoid strong oxidizing agents.

First Aid Measures
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Exposure Route Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek medical attention

if symptoms occur.

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing.

If skin irritation persists, call a physician.

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Get medical attention if

irritation persists.

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Do NOT induce vomiting. Get

medical attention if you feel unwell.

Disposal Plan
Dispose of 12-Pentacosanone and any contaminated materials in accordance with federal,

state, and local regulations.

Unused Material:

If it is not possible to use up the chemical, it should be disposed of as chemical waste.

Do not dispose of it down the drain.

Contaminated PPE:

Contaminated gloves and other disposable PPE should be placed in a sealed bag and

disposed of as solid waste.

Empty Containers:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b13425566?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13425566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Triple rinse empty containers with an appropriate solvent. The rinsate should be collected

and disposed of as chemical waste.

Puncture or otherwise destroy the empty container to prevent reuse before disposing of it

in a landfill.

Experimental Workflow Diagram
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Workflow for Handling 12-Pentacosanone

Preparation

Handling

Cleanup & Disposal

Conduct Risk Assessment

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in Well-Ventilated Area
(Fume Hood if Dusting)

Proceed to Handling

Weigh and Transfer Chemical

Prepare Solution or Use as Solid

Clean Work Area

Complete Experiment

Dispose of Waste Properly

Doff PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps for the safe handling of 12-Pentacosanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. tcichemicals.com [tcichemicals.com]

3. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [Personal protective equipment for handling 12-
Pentacosanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13425566#personal-protective-equipment-for-
handling-12-pentacosanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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